![molecular formula C8H5Cl2N B3031502 2,2-Dichloro-2-phenylacetonitrile CAS No. 40626-45-7](/img/structure/B3031502.png)
2,2-Dichloro-2-phenylacetonitrile
Overview
Description
2,2-Dichloro-2-phenylacetonitrile is a chemical compound that is related to various nitriles and acetonitrile derivatives. While the provided papers do not directly discuss 2,2-Dichloro-2-phenylacetonitrile, they do provide insights into the chemistry of related compounds, which can be useful for understanding the synthesis, molecular structure, chemical reactions, and physical and chemical properties of 2,2-Dichloro-2-phenylacetonitrile.
Synthesis Analysis
The synthesis of related compounds involves various reactions with acetonitrile derivatives. For instance, the electrogenerated cyanomethyl base/anion from the electroreduction of acetonitrile can promote reactions between arylacetonitrile and other reagents to form compounds like 2-(1,3-dithian-2-ylidene)-2-arylacetonitrile . Additionally, the base-catalyzed addition of phenylacetonitrile to other nitrile derivatives is another method of synthesis, as shown in the formation of α-[1-methyl-3-cyano-1.4.5.6-tetrahydro-pyridyl-(4)]-phenylacetonitrile .
Molecular Structure Analysis
The molecular structure of related compounds can be elucidated using spectroscopic data such as IR, 1H NMR, and 13C NMR, as well as elemental analysis . The structure of these compounds often includes a phenyl group attached to a nitrile group, which is a key feature also expected in 2,2-Dichloro-2-phenylacetonitrile.
Chemical Reactions Analysis
Chemical reactions involving acetonitrile derivatives can be complex. For example, 2-pyridylphenylacetonitrile can be oxidized by iron(III) chloride to form various complexes with transition metals . The substitution reaction of chloride by phenylacetonitrile anion under phase-transfer catalysis conditions is another example of the chemical reactivity of these compounds .
Physical and Chemical Properties Analysis
The physical and chemical properties of acetonitrile derivatives can be inferred from their reactivity and the conditions required for their synthesis. For instance, the kinetics of the substitution reaction involving phenylacetonitrile suggests that these reactions are sensitive to factors such as concentration, catalyst structure, aqueous hydroxide ion concentration, and temperature . This implies that 2,2-Dichloro-2-phenylacetonitrile would also have specific conditions under which it is stable and reactive.
Scientific Research Applications
1. Water Treatment Research
In the context of water treatment, research has identified nitrogenous disinfection byproducts (N-DBPs) derived from chlorination processes, including phenylacetonitrile. These compounds, including 2,2-dichloro-2-phenylacetonitrile, can form through decarboxylation, dechlorination, and hydrolysis processes in aqueous systems. The presence of these N-DBPs in drinking water has been investigated, revealing their potential impact on water quality and health risks (Ma, Deng, Feng, Shanaiah, Smiley, & Dietrich, 2016).
2. Catalytic Applications
Potassium modified La-Mg mixed oxide has been used as a catalyst for the mono-methylation of phenylacetonitrile, showing potential in pharmaceutical applications, particularly in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Ketoprofen, Ibuprofen, and Naproxen (Molleti & Yadav, 2017).
3. Organic Synthesis Research
Research in organic synthesis has utilized phenylacetonitrile in various chemical reactions, including phase-transfer catalyzed nucleophilic additions and cycloalkylation processes. These reactions highlight the versatility of phenylacetonitrile derivatives in synthesizing complex organic compounds (Lasek & Mąkosza, 1993), (Jayachandran & Wang, 2000).
Safety and Hazards
properties
IUPAC Name |
2,2-dichloro-2-phenylacetonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N/c9-8(10,6-11)7-4-2-1-3-5-7/h1-5H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDTAUMIOSWQZRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C#N)(Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10456150 | |
Record name | 2,2-dichloro-2-phenylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10456150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40626-45-7 | |
Record name | 2,2-dichloro-2-phenylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10456150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2-dichloro-2-phenylacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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